Cas no 2877708-36-4 (4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877708-36-4
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 5309461
• PubChem ID: 165433824
• Update Time: 2025-05-22

4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040874082
• 2877708-36-4
• 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• F6790-2628
• 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C19H22N6O/c1-2-7-23(6-1)17-13-18(22-14-21-17)24-8-10-25(11-9-24)19-15-4-12-26-16(15)3-5-20-19/h3-5,12-14H,1-2,6-11H2
• InChI Key： AWVUIENXXATLFN-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CN=C2N1CCN(C2C=C(N=CN=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 350.18550935g/mol
• Monoisotopic Mass: 350.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.5Ų

Additional information on 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877708-36-4)

4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877708-36-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a furopyridine core with piperazine and pyrrolidine moieties, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting signaling pathways for diseases like cancer and inflammatory disorders.

The molecular structure of 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine features a pyrimidine scaffold, a common motif in FDA-approved drugs. Its furo[3,2-c]pyridine segment contributes to enhanced binding affinity with biological targets, while the piperazine and pyrrolidine groups improve solubility and pharmacokinetic properties. These attributes make it a promising subject for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent publications highlight its potential in modulating protein-protein interactions, a key focus area in precision medicine.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models can accelerate lead optimization. Searches for "kinase inhibitors 2024" or "heterocyclic compounds in drug design" often highlight molecules like CAS No. 2877708-36-4, reflecting its relevance in modern research. Its synthetic accessibility also makes it a frequent subject in discussions about green chemistry and sustainable synthesis methods.

From a biochemical perspective, the compound's furopyridine-piperazine-pyrrolidine architecture offers insights into allosteric modulation, a trending topic in enzymology. Its potential applications extend to neurological research, where similar structures are explored for neuroprotective effects. Laboratories focusing on high-throughput screening (HTS) frequently include derivatives of this compound in their libraries, given its balanced lipophilicity and hydrogen-bonding capacity.

Regulatory and safety profiles of 4-(4-{Furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine are under active investigation, with preliminary data suggesting favorable toxicity thresholds. This aligns with the growing demand for "safer small-molecule therapeutics" in search queries. The compound's stability under physiological conditions further enhances its appeal for formulation development, another area of intense industrial interest.

In summary, CAS No. 2877708-36-4 represents a compelling case study in contemporary drug development, bridging computational chemistry, structural biology, and translational research. Its multifaceted applications ensure continued relevance in scientific literature and patent filings, particularly in niches like targeted therapy and fragment-based drug design.